Cas no 1806929-87-2 (Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1806929-87-2
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858239
• Update Time: 2025-05-28

Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-2-19-9(18)6-5(10(13,14)15)3-4(7(11)12)8(16)17-6/h3,7H,2H2,1H3,(H2,16,17)
• InChI Key： DSTZKEQHMHUBAK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(N)N=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

Research Brief on Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1806929-87-2)

Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1806929-87-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for novel drug candidates, owing to its ability to modulate biological activity through enhanced lipophilicity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate in the development of kinase inhibitors. The study demonstrated that the compound's fluorinated groups significantly improved binding affinity to target proteins, particularly in the ATP-binding sites of kinases. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target compound. The resulting derivatives exhibited promising in vitro activity against a panel of cancer cell lines, with IC50 values in the low micromolar range.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was employed as a precursor for the synthesis of fluorinated analogs of known antibiotics. The study revealed that the introduction of fluorinated pyridine moieties enhanced the compounds' permeability across bacterial membranes, thereby improving their efficacy against drug-resistant strains. The researchers also noted that the ethyl ester group in Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate facilitated further derivatization, enabling the rapid generation of a diverse library of analogs for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, this compound has also found use in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into novel herbicidal agents, where the fluorinated pyridine core contributed to improved herbicidal activity and environmental stability. The patent highlighted the compound's role in reducing the required dosage of active ingredients, thereby minimizing environmental impact while maintaining efficacy.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1806929-87-2) represents a highly valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features enable the development of compounds with enhanced biological activity and physicochemical properties. Ongoing research continues to explore its potential in various therapeutic areas, including oncology, infectious diseases, and agriculture. Future studies are expected to further elucidate its mechanistic roles and expand its applications in drug discovery and development.